Cas no 745731-27-5 (1-Piperazinecarbonylchloride, 4-(1-methylethyl)-)
1-Piperazinecarbonylchloride, 4-(1-methylethyl)-, is a specialized organic compound featuring a piperazine backbone substituted with an isopropyl group and a reactive carbonyl chloride moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex heterocyclic frameworks. The carbonyl chloride group enables efficient acylation reactions, facilitating the formation of amide or ester linkages under mild conditions. Its isopropyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in target transformations. The compound is typically handled under inert conditions due to its moisture sensitivity. Its high purity and consistent performance make it suitable for research and industrial-scale applications requiring precise functionalization.
745731-27-5 structure
Product Name:1-Piperazinecarbonylchloride, 4-(1-methylethyl)-
CAS No:745731-27-5
MF:C8H15ClN2O
MW:190.670500993729
MDL:MFCD13174146
CID:560712
PubChem ID:22762067
Update Time:2025-05-28
1-Piperazinecarbonylchloride, 4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarbonylchloride, 4-(1-methylethyl)-
- 1-Piperazinecarbonyl chloride, 4-(1-methylethyl)- (9CI)
- 4-propan-2-ylpiperazine-1-carbonyl chloride
- 4-Isopropylpiperazine-1-carbonyl Chloride
- AC6732
- 745731-27-5
- 4-Isopropylpiperazine-1-carbonylChloride
- DTXSID20628205
- MFCD13174146
- SY034671
- 4-(Propan-2-yl)piperazine-1-carbonyl chloride
- EN300-1154851
- AKOS017516336
- 1-Piperazinecarbonyl chloride,4-(1-methylethyl)-(9ci)
- SCHEMBL14293600
- A922934
- 1-PIPERAZINECARBONYL CHLORIDE, 4-(1-METHYLETHYL)-
- DB-280080
-
- MDL: MFCD13174146
- Inchi: 1S/C8H15ClN2O/c1-7(2)10-3-5-11(6-4-10)8(9)12/h7H,3-6H2,1-2H3
- InChI Key: OSGJWHOQHCMPMD-UHFFFAOYSA-N
- SMILES: ClC(N1CCN(C(C)C)CC1)=O
Computed Properties
- Exact Mass: 190.08745
- Monoisotopic Mass: 190.0872908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
1-Piperazinecarbonylchloride, 4-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139003078-5g |
4-Isopropylpiperazine-1-carbonyl Chloride |
745731-27-5 | 95% | 5g |
$614.46 | 2023-09-01 | |
| Chemenu | CM324746-5g |
4-Isopropylpiperazine-1-carbonyl Chloride |
745731-27-5 | 95% | 5g |
$586 | 2021-08-18 | |
| Apollo Scientific | OR471202-1g |
4-Isopropylpiperazine-1-carbonyl Chloride |
745731-27-5 | 1g |
£308.00 | 2023-09-01 | ||
| Chemenu | CM324746-1g |
4-Isopropylpiperazine-1-carbonyl Chloride |
745731-27-5 | 95% | 1g |
$204 | 2022-08-31 | |
| eNovation Chemicals LLC | D527790-1g |
4-Isopropylpiperazine-1-carbonyl Chloride |
745731-27-5 | 95% | 1g |
$605 | 2024-07-20 | |
| Enamine | EN300-1154851-1.0g |
4-(propan-2-yl)piperazine-1-carbonyl chloride |
745731-27-5 | 1g |
$0.0 | 2023-06-09 | ||
| Ambeed | A522535-1g |
4-Isopropylpiperazine-1-carbonyl Chloride |
745731-27-5 | 95+% | 1g |
$541.0 | 2025-04-17 | |
| eNovation Chemicals LLC | D527790-1g |
4-Isopropylpiperazine-1-carbonyl Chloride |
745731-27-5 | 95% | 1g |
$605 | 2025-02-27 | |
| eNovation Chemicals LLC | D527790-1g |
4-Isopropylpiperazine-1-carbonyl Chloride |
745731-27-5 | 95% | 1g |
$605 | 2025-02-28 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY034671-1g |
4-Isopropylpiperazine-1-carbonyl Chloride |
745731-27-5 | ≥95% | 1g |
¥4200.00 | 2025-04-13 |
1-Piperazinecarbonylchloride, 4-(1-methylethyl)- Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
745731-27-5 (1-Piperazinecarbonylchloride, 4-(1-methylethyl)-) Related Products
- 88-10-8(Diethylcarbamyl chloride)
- 19009-39-3(Diisopropylcarbamoyl chloride)
- 341969-98-0(N-ethyl-N-(propan-2-yl)carbamoyl chloride)
- 55112-42-0(4-Methyl-1-piperazinecarbonyl chloride hydrochloride)
- 39539-66-7(4-Methylpiperazine-1-carbonyl chloride)
- 426813-87-8(N-Methyl-N-(propan-2-yl)carbamoyl chloride)
- 53788-12-8(4-Ethyl-piperazine-1-carbonyl chloride)
- 4858-84-8(1,4-Piperazinedicarbonyl dichloride)
- 69433-07-4( )
- 747355-56-2(1-Piperazinecarbonylchloride, 4-propyl-)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent